Cas no 2138221-66-4 (methyl 6-tert-butyl-2-chloro-5,6,7,8-tetrahydroquinoline-4-carboxylate)

• Product Name: methyl 6-tert-butyl-2-chloro-5,6,7,8-tetrahydroquinoline-4-carboxylate
• CAS No: 2138221-66-4
• MF: C₁₅H₂₀ClNO₂
• MW: 281.777803421021
• CID: 6587548
• PubChem ID: 165955985
• Update Time: 2025-07-26

methyl 6-tert-butyl-2-chloro-5,6,7,8-tetrahydroquinoline-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 6-tert-butyl-2-chloro-5,6,7,8-tetrahydroquinoline-4-carboxylate
• 2138221-66-4
• EN300-1129252

• Inchi： 1S/C15H20ClNO2/c1-15(2,3)9-5-6-12-10(7-9)11(14(18)19-4)8-13(16)17-12/h8-9H,5-7H2,1-4H3
• InChI Key： ZVORGDWZFJLMEZ-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(=O)OC)=C2C(CCC(C2)C(C)(C)C)=N1

Computed Properties

• Exact Mass: 281.1182566g/mol
• Monoisotopic Mass: 281.1182566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 39.2Ų

Additional information on methyl 6-tert-butyl-2-chloro-5,6,7,8-tetrahydroquinoline-4-carboxylate

Introduction to Methyl 6-tert-butyl-2-chloro-5,6,7,8-tetrahydroquinoline-4-carboxylate (CAS No. 2138221-66-4)

Methyl 6-tert-butyl-2-chloro-5,6,7,8-tetrahydroquinoline-4-carboxylate, identified by its CAS number 2138221-66-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the tetrahydroquinoline class, a heterocyclic structure known for its diverse biological activities and potential therapeutic applications.

The molecular structure of methyl 6-tert-butyl-2-chloro-5,6,7,8-tetrahydroquinoline-4-carboxylate features a fused ring system consisting of a benzene ring and a piperidine ring, with substituents that enhance its pharmacological properties. The presence of a tert-butyl group at the 6-position and a chloro group at the 2-position contributes to its unique chemical profile and reactivity. Additionally, the carboxylate ester group at the 4-position provides a site for further functionalization, making it a valuable intermediate in synthetic chemistry.

In recent years, there has been growing interest in tetrahydroquinoline derivatives due to their potential as scaffolds for drug development. These compounds have shown promise in various therapeutic areas, including antiviral, anti-inflammatory, and anticancer applications. The specific modifications present in methyl 6-tert-butyl-2-chloro-5,6,7,8-tetrahydroquinoline-4-carboxylate make it a particularly interesting candidate for further investigation.

One of the most compelling aspects of this compound is its ability to interact with biological targets in novel ways. The tert-butyl group enhances lipophilicity, which can improve membrane permeability and bioavailability, while the chloro group can participate in hydrogen bonding or π-stacking interactions with biological molecules. These features make it an attractive candidate for structure-based drug design.

Recent studies have begun to explore the pharmacological potential of derivatives like methyl 6-tert-butyl-2-chloro-5,6,7,8-tetrahydroquinoline-4-carboxylate. For instance, researchers have investigated its effects on enzymes and receptors involved in cancer progression. Preliminary findings suggest that it may inhibit key pathways such as the PI3K/Akt signaling pathway, which is often dysregulated in tumor cells. Additionally, its interaction with microRNA molecules has been examined as a potential mechanism for modulating gene expression in cancer cells.

The synthesis of methyl 6-tert-butyl-2-chloro-5,6,7,8-tetrahydroquinoline-4-carboxylate involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the tert-butyl and chloro substituents requires careful selection of reagents and catalysts to ensure high yield and purity. Advanced synthetic techniques such as transition metal-catalyzed cross-coupling reactions have been employed to achieve these modifications efficiently.

The chemical stability of this compound is another critical factor that influences its utility in pharmaceutical applications. Studies have demonstrated that under appropriate storage conditions, methyl 6-tert-butyl-2-chloro-5,6,7,8-tetrahydroquinoline-4-carboxylate remains stable for extended periods. However, exposure to light and moisture can lead to degradation products that may affect its biological activity. Therefore，it is essential to store this compound in amber glass containers under inert gas atmosphere to maintain its integrity.

In conclusion，methyl 6-tert-butyl-2-chloro-5，6，7，8-tetrahydroquinoline -4-carboxylate (CAS No. 2138221 -66 -4) represents an exciting area of research with significant potential for therapeutic applications。 Its unique structural features，combined with promising preliminary biological data，make it a valuable compound for further investigation。 As research continues to uncover new insights into its pharmacological properties，this compound is likely to play an important role in the development of novel pharmaceutical agents.